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Compound of Interest |

Compound Name: 6-Amino-2-methylquinoline
CAS No.: 65079-19-8
Cat. No.: B160969
. J

Executive Summary

6-Amino-2-methylquinoline (CAS: 65079-19-8) is a primary aromatic amine.[1] While often
used as a synthetic intermediate, its structural class necessitates strict handling protocols due
to potential genotoxicity and skin/eye irritation hazards.

Immediate Action Required:
e Do Not dispose of down the drain.[2][3]
» Do Not mix with oxidizing agents or strong acids in waste streams.

» Destruction Method: High-temperature incineration via a licensed hazardous waste
contractor.

Chemical Profile & Hazard Identification

To manage waste effectively, one must understand the specific hazards driving the disposal
logic. This compound is an aminoquinoline, a class of chemicals often associated with
mutagenic properties.
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Property Data Operational Implication

Use for waste manifesting and

CAS Number 65079-19-8 ) _
inventory tracking.[1]
] ] Dust control is critical during
Physical State Solid (Powder) )
transfer to waste containers.[1]
H302 (Harmful if swallowed),
o ] H315 (Skin Irritant), H319 (Eye
GHS Classification Warning )
Irritant), H335 (Resp.[1]
Irritant).
Incompatible with Acids
Reactivity Basic (Amine) (exothermic reaction) and
Oxidizers (fire hazard).[1]
Likely not P/U-listed by name,
o but regulated as "Hazardous
RCRA Status Characteristic

Waste" due to toxicity

characteristics.[1]

Scientific Insight:

 Why Segregate? As a base, mixing this amine with acid waste streams (e.g., waste HCI)
generates heat through salt formation. In a closed waste container, this exotherm can
increase vapor pressure, leading to container failure or explosion.

e Genotoxicity Concern: Many amino-methyl-quinoline isomers are structural analogs to
cooked-meat mutagens (heterocyclic amines).[1] Therefore, the Precautionary Principle
dictates treating all waste as potentially mutagenic, requiring incineration rather than
landfilling.

Waste Stream Segregation & Packaging

Proper segregation is the first line of defense against chemical accidents.[4]

A. Solid Waste (Pure Substance)
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e Container: High-Density Polyethylene (HDPE) wide-mouth jar.[1]
e Labeling: Must read "Hazardous Waste - Toxic Solid."

o Constituents: List "6-Amino-2-methylquinoline” explicitly.

B. Liquid Waste (Reaction Mixtures)

e Solvent Compatibility: Ensure the primary solvent (e.g., DMSO, Methanol) is compatible with
the waste drum liner.

e pH Check: Check pH prior to consolidation. If the solution is acidic (from a reaction workup),
neutralize to pH 6—8 before adding to the organic amine waste drum to prevent heat
generation.

C. Contaminated Debris[1][2]

» Items: Gloves, weigh boats, paper towels.

¢ Protocol: Double-bag in 4-mil polyethylene bags. Label as "Solid Debris Contaminated with
Toxic Amines."

Disposal Workflow Diagram

The following decision tree outlines the logical flow for disposing of 6-Amino-2-
methylquinoline, ensuring compliance and safety at every stage.
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Figure 1: Decision matrix for the safe segregation and disposal of aminoquinoline waste.
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Spill Response & Decontamination Protocol

In the event of a spill, mechanical removal is preferred over dilution to minimize waste volume.

o PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If powder is
airborne, use an N95 or P100 respirator.

e Containment:

o Solids: Gently cover with wet paper towels (dampened with water) to prevent dust
dispersal, then scoop into a waste jar.

o Liquids: Ring the spill with absorbent pads or vermiculite.
o Decontamination (The "Double-Wash" Method):

o Step 1 (Solubilization): Wipe the area with a paper towel soaked in Ethanol or Isopropanol.
This solubilizes the organic amine better than water.

o Step 2 (Cleaning): Wash the area with soap and water to remove residues.[5][6][7]

o Disposal: Place all wipes and pads into the solid hazardous waste stream.

Regulatory Compliance & Final Destruction
RCRA (Resource Conservation and Recovery Act)

While 6-Amino-2-methylquinoline is not typically explicitly listed on the EPA "P-List" (acutely
toxic) or "U-List" (toxic), it must be characterized by the generator.[1]

o Determination: Due to its toxicity and irritant properties, it is classified as Characteristic
Hazardous Waste.

o Cradle-to-Grave: You remain liable for this waste until it is destroyed.[1] Ensure your waste
contractor provides a Certificate of Destruction.

Destruction Method: Incineration

The only acceptable final fate for aromatic amines is incineration.
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e Mechanism: High temperatures (>1000°C) break the quinoline nitrogen rings, oxidizing them
into nitrogen oxides (

), carbon dioxide, and water.

» Why not landfill? Landfilling risks leaching into groundwater, where aromatic amines can
persist and bioaccumulate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

. EPA Hazardous Waste Codes | UGA Environmental Safety Division [esd.uga.edu]
. download.basf.com [download.basf.com]

. international.skcinc.com [international.skcinc.com]

. collectandrecycle.com [collectandrecycle.com]

. chemos.de [chemos.de]

. fishersci.com [fishersci.com]

°
~ » &) B~ w N -

. assets.thermofisher.com [assets.thermofisher.com]

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b160969?utm_src=pdf-body
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13967~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2015:19:54~~6-Amino-2-methylquinoline~~
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://www.benchchem.com/product/b160969?utm_src=pdf-custom-synthesis
https://esd.uga.edu/rcra-compliance/epa-hazardous-waste-codes
https://download.basf.com/p1/000000000030574036_SDS_CPA_KZ/en_KZ/Zampro_DM_SC_30574036_SDS_CPA_KZ_en_2-0.pdf
https://international.skcinc.com/media/knowledge/sds/aromatic-amine-cleaning-developing-solution-sds-2002.pdf
https://collectandrecycle.com/chemical-waste-disposal/amine/
https://www.chemos.de/import/data/msds/GB_en/91-62-3-A0025864-GB-en.pdf
https://www.fishersci.com/store/msds?partNumber=AC295141000&productDescription=6-METHYLQUINOLINE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA13967~~PDF~~MTR~~CGV4~~EN~~2025-10-30%2015:19:54~~6-Amino-2-methylquinoline~~
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b160969?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e To cite this document: BenchChem. [Operational Guide: Proper Disposal of 6-Amino-2-
methylquinoline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b160969#6-amino-2-methylquinoline-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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